Cas no 946288-37-5 (N,1-diphenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N,1-diphenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 946288-37-5
• MF: C₂₁H₂₀N₆
• MW: 356.423703193665
• CID: 6456724
• Update Time: 2025-06-08

N,1-diphenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,1-diphenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• N,1-diphenyl-6-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N,1-diphenyl-6-(1-pyrrolidinyl)-

• Inchi： 1S/C21H20N6/c1-3-9-16(10-4-1)23-19-18-15-22-27(17-11-5-2-6-12-17)20(18)25-21(24-19)26-13-7-8-14-26/h1-6,9-12,15H,7-8,13-14H2,(H,23,24,25)
• InChI Key： NVKCCFCFOMXOMW-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC(NC2=CC=CC=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 551.7±55.0 °C(Predicted)
• pka: 4.55±0.30(Predicted)

Additional information on N,1-diphenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

N,1-Diphenyl-6-(Pyrrolidin-1-yl)-1H-Pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946288-37-5): An Overview

N,1-Diphenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946288-37-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of N,1-diphenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine makes it a promising candidate for further research and development in various therapeutic areas.

The chemical structure of N,1-diphenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is characterized by a central pyrazolo[3,4-d]pyrimidine core flanked by two phenyl groups and a pyrrolidine moiety. This combination of functional groups imparts specific pharmacological properties to the molecule. The phenyl groups contribute to the compound's lipophilicity and enhance its ability to cross biological membranes, while the pyrrolidine ring provides flexibility and potential for hydrogen bonding interactions with target proteins.

Recent studies have highlighted the anticancer potential of N,1-diphenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine. In vitro experiments have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, it has been reported that N,1-diphenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine can inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its anticancer properties, N,1-diphenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has also shown promise as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes like COX and iNOS.

The pharmacokinetic profile of N,1-diphenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amnine is another important aspect that has been investigated. Studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life in vivo. These characteristics make it a suitable candidate for further development as an orally administered therapeutic agent.

Despite its promising therapeutic potential, the development of N,1-diphenyl-6-(pyrrolidin-1-yL)-1H-pyrazolo[3,4-d]pyrimidin-D-amnine is not without challenges. One major concern is the potential for toxicity, which needs to be carefully evaluated through comprehensive preclinical and clinical studies. Early toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses; however, more extensive safety evaluations are necessary to ensure its long-term safety profile.

Another area of ongoing research is the optimization of the chemical structure to enhance its potency and selectivity. Structure-based drug design approaches are being employed to identify structural modifications that can improve the binding affinity and selectivity of N,l-diphenyi-S-(pirroiidm-i-yi)-iH-pyrazoio{S,i-i}piimiiiiine for its target proteins. This includes exploring different substituents on the phenyl rings and pyrrolidine moiety to fine-tune the pharmacological properties of the molecule.

In conclusion, N,l-di|)hemyl-S-{pirroli(iii-i-yi}-iH-pyra/oiO{S,i-i}piimidiine (CAS No. 9A6288-A7-S) represents a promising lead compound in the field of medicinal chemistry with potential applications in cancer therapy and inflammation management. Further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.